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Compound of Interest

Compound Name: ML192
Cat. No.: B15602871
Get Quote
\ J

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with ML192, a potent and selective antagonist of the
G protein-coupled receptor 55 (GPR55). Adherence to these guidelines is essential for
ensuring laboratory safety and the integrity of experimental outcomes.

Immediate Safety and Handling Precautions

ML192 is a chemical compound for research use only. While a specific Safety Data Sheet
(SDS) for ML192 is not publicly available, the following precautions are based on the known
properties of similar chemical compounds and the common solvent, Dimethyl Sulfoxide
(DMSO).

Personal Protective Equipment (PPE):

A comprehensive set of personal protective equipment should be worn at all times when
handling ML192.
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PPE Category

Item

Specification

Eye Protection

Safety Glasses with Side

Must be worn to protect

Shields or Goggles against splashes.
Butyl rubber gloves are
recommended when working
Hand Protection Chemical-resistant gloves with DMSO solutions. Nitrile

gloves offer less protection
against DMSO.

Body Protection

Laboratory Coat

Fully buttoned, to protect skin

and clothing.

Respiratory Protection

Use in a well-ventilated area. If

Not generally required aerosolization is possible, a

respirator may be necessary.

Emergency Procedures:

Situation

Action

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical
attention.

Skin Contact

Remove contaminated clothing. Wash skin with
soap and water for at least 15 minutes. Seek

medical attention if irritation develops.

Move to fresh air. If not breathing, give artificial

Inhalation respiration. If breathing is difficult, give oxygen.
Seek medical attention.
) Do NOT induce vomiting. Wash out mouth with
Ingestion

water. Seek immediate medical attention.

Physical and Chemical Properties
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The following table summarizes the known physical and chemical properties of ML192.

Property

Value

Chemical Name

2-furanyl[4-(5,6,7,8-tetrahydro-2-
methyl[1]benzothieno[2,3-d]pyrimidin-4-yl)-1-

piperazinyl]-methanone

Molecular Formula C20H22N402S

Molecular Weight 382.5 g/mol

CAS Number 460331-61-7

Appearance Crystalline solid

Purity >98%

Solubility DMSO: 5 mg/mL, DMF: 10 mg/mL, Ethanol: 15
mg/mL

Storage Store at -20°C as a solid.

Operational Plan: Handling and Storage

Handling:

e ML192 should be handled in a designated area, such as a chemical fume hood, to minimize

inhalation exposure.

e Avoid contact with skin, eyes, and clothing.

¢ Use only non-sparking tools.

e As DMSO can penetrate the skin, extra caution should be taken when handling ML192

dissolved in DMSO, as it may carry the compound into the body.

Storage:

e Store ML192 in a tightly closed container in a cool, dry, and well-ventilated area.
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o Keep away from heat, sparks, and open flames.
e Solutions of ML192 in DMSO should be stored at -20°C or -80°C for long-term stability.

Disposal Plan

All waste materials containing ML192 must be treated as hazardous waste and disposed of in
accordance with local, state, and federal regulations.

Waste Categories:

Waste Type Disposal Procedure

Collect in a labeled, sealed container for

Solid ML192 _
hazardous chemical waste.
Collect in a designated, sealed container for
ML192 in DMSO flammable liquid waste. Do not dispose of down

the drain.

(e.g., pipette tips, tubes) Place in a designated

Contaminated Labware .
hazardous waste container.

Contaminated PPE (e.g., gloves) Dispose of as hazardous waste.

Experimental Protocols

ML192 is known to inhibit B-arrestin trafficking and ERK1/2 phosphorylation.[1] The following
are detailed methodologies for assessing these effects.

B-Arrestin Recruitment Assay

This assay measures the ability of ML192 to antagonize agonist-induced recruitment of (3-
arrestin to GPR55.

Materials:

e CHO cells stably co-expressing human GPR55 and a (3-arrestin reporter system (e.g.,
Tango™ or PathHunter®)
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Cell culture medium (e.g., DMEM with 10% FBS)
GPR55 agonist (e.qg., L-a-lysophosphatidylinositol - LPI)
ML192

Assay buffer (e.g., HBSS)

Detection reagents specific to the reporter system

Procedure:

Cell Plating: Seed the cells in a 96-well plate at a density of 10,000-20,000 cells per well and
incubate overnight.

Compound Preparation: Prepare a serial dilution of ML192 in assay buffer. Prepare a fixed
concentration of the GPR55 agonist (e.g., ECso concentration).

Antagonist Treatment: Remove the culture medium and add the ML192 dilutions to the cells.
Incubate for 30 minutes at 37°C.

Agonist Stimulation: Add the GPR55 agonist to the wells and incubate for 60-90 minutes at
37°C.

Detection: Add the detection reagents according to the manufacturer's protocol and measure
the signal (e.g., luminescence or fluorescence) using a plate reader.

Data Analysis: Plot the signal against the concentration of ML192 to determine the I1Cso
value.

ERK1/2 Phosphorylation Assay (Western Blot)

This assay determines the inhibitory effect of ML192 on agonist-induced phosphorylation of
ERK1/2.

Materials:

U20S cells expressing GPR55
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» Cell culture medium

e GPR55 agonist (e.g., LPI)

e ML192

 Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

e Primary antibodies: anti-phospho-ERK1/2 (p-ERK) and anti-total-ERK1/2 (t-ERK)
o HRP-conjugated secondary antibody

e Chemiluminescent substrate

Procedure:

o Cell Culture and Starvation: Plate cells in 6-well plates. Once they reach 80-90% confluency,
serum-starve the cells overnight.

o Compound Treatment: Pre-treat the cells with varying concentrations of ML192 for 30
minutes.

e Agonist Stimulation: Stimulate the cells with a GPR55 agonist (e.g., 10 uM LPI) for 10
minutes.

o Cell Lysis: Wash the cells with cold PBS and then add lysis buffer. Scrape the cells and
collect the lysate.

e Protein Quantification: Determine the protein concentration of each lysate using a BCA or
Bradford assay.

» Western Blotting:
o Separate equal amounts of protein on an SDS-PAGE gel.
o Transfer the proteins to a PVDF membrane.

o Block the membrane with 5% BSA or non-fat milk in TBST.
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o Incubate the membrane with the primary antibody against p-ERK overnight at 4°C.
o Wash the membrane and incubate with the HRP-conjugated secondary antibody.

o Detect the signal using a chemiluminescent substrate.

« Stripping and Re-probing: Strip the membrane and re-probe with the antibody against t-ERK
to normalize the data.

o Data Analysis: Quantify the band intensities using densitometry software. Calculate the ratio
of p-ERK to t-ERK and plot the results.

Visualizations

The following diagrams illustrate the signaling pathway of GPR55 and the experimental
workflows.
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Caption: GPR55 signaling pathway and points of inhibition by ML192.
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Caption: Workflow for key experiments to assess ML192 activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
ML192]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602871/docs#essential-safety-and-operational-
guide-for-handling-mi192]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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